Cas no 1894090-69-7 (O-{1-(difluoromethyl)cyclopropylmethyl}hydroxylamine)

O-{1-(difluoromethyl)cyclopropylmethyl}hydroxylamine structure
1894090-69-7 structure
Product Name:O-{1-(difluoromethyl)cyclopropylmethyl}hydroxylamine
CAS No:1894090-69-7
MF:C5H9F2NO
MW:137.127868413925
CID:6140977
PubChem ID:117104614
Update Time:2025-07-19

O-{1-(difluoromethyl)cyclopropylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

    • O-{1-(difluoromethyl)cyclopropylmethyl}hydroxylamine
    • 1894090-69-7
    • O-{[1-(difluoromethyl)cyclopropyl]methyl}hydroxylamine
    • EN300-1928886
    • Inchi: 1S/C5H9F2NO/c6-4(7)5(1-2-5)3-9-8/h4H,1-3,8H2
    • InChI Key: FWFDMKCJCYWQBQ-UHFFFAOYSA-N
    • SMILES: FC(C1(CON)CC1)F

Computed Properties

  • Exact Mass: 137.06522023g/mol
  • Monoisotopic Mass: 137.06522023g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 103
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 35.2Ų

O-{1-(difluoromethyl)cyclopropylmethyl}hydroxylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1928886-0.05g
O-{[1-(difluoromethyl)cyclopropyl]methyl}hydroxylamine
1894090-69-7
0.05g
$1068.0 2023-09-17
Enamine
EN300-1928886-0.1g
O-{[1-(difluoromethyl)cyclopropyl]methyl}hydroxylamine
1894090-69-7
0.1g
$1119.0 2023-09-17
Enamine
EN300-1928886-0.25g
O-{[1-(difluoromethyl)cyclopropyl]methyl}hydroxylamine
1894090-69-7
0.25g
$1170.0 2023-09-17
Enamine
EN300-1928886-0.5g
O-{[1-(difluoromethyl)cyclopropyl]methyl}hydroxylamine
1894090-69-7
0.5g
$1221.0 2023-09-17
Enamine
EN300-1928886-1.0g
O-{[1-(difluoromethyl)cyclopropyl]methyl}hydroxylamine
1894090-69-7
1g
$1500.0 2023-05-23
Enamine
EN300-1928886-2.5g
O-{[1-(difluoromethyl)cyclopropyl]methyl}hydroxylamine
1894090-69-7
2.5g
$2492.0 2023-09-17
Enamine
EN300-1928886-5.0g
O-{[1-(difluoromethyl)cyclopropyl]methyl}hydroxylamine
1894090-69-7
5g
$4349.0 2023-05-23
Enamine
EN300-1928886-10.0g
O-{[1-(difluoromethyl)cyclopropyl]methyl}hydroxylamine
1894090-69-7
10g
$6450.0 2023-05-23
Enamine
EN300-1928886-1g
O-{[1-(difluoromethyl)cyclopropyl]methyl}hydroxylamine
1894090-69-7
1g
$1272.0 2023-09-17
Enamine
EN300-1928886-5g
O-{[1-(difluoromethyl)cyclopropyl]methyl}hydroxylamine
1894090-69-7
5g
$3687.0 2023-09-17

Additional information on O-{1-(difluoromethyl)cyclopropylmethyl}hydroxylamine

Research Briefing on O-{1-(difluoromethyl)cyclopropylmethyl}hydroxylamine (CAS: 1894090-69-7) in Chemical Biology and Pharmaceutical Applications

O-{1-(difluoromethyl)cyclopropylmethyl}hydroxylamine (CAS: 1894090-69-7) is a specialized chemical compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in medicinal chemistry and drug discovery. This compound features a cyclopropylmethyl group substituted with a difluoromethyl moiety, coupled with a hydroxylamine functional group, which makes it a versatile intermediate for the synthesis of novel bioactive molecules. Recent studies have explored its utility in the development of enzyme inhibitors, prodrugs, and other pharmacologically active agents.

One of the key areas of research involving O-{1-(difluoromethyl)cyclopropylmethyl}hydroxylamine is its role as a building block for the synthesis of selective enzyme inhibitors. For instance, it has been employed in the design of inhibitors targeting metalloenzymes such as matrix metalloproteinases (MMPs) and histone deacetylases (HDACs). These enzymes are implicated in various pathological conditions, including cancer, inflammation, and neurodegenerative diseases. The difluoromethylcyclopropyl moiety in the compound enhances its binding affinity and selectivity, while the hydroxylamine group can act as a metal-chelating pharmacophore, further optimizing inhibitory activity.

In addition to its applications in enzyme inhibition, O-{1-(difluoromethyl)cyclopropylmethyl}hydroxylamine has been investigated for its potential use in prodrug strategies. Prodrugs are biologically inactive compounds that can be metabolized in vivo to release active drug molecules. The hydroxylamine group in this compound can be functionalized to form labile linkages, such as carbamates or esters, which can be cleaved by specific enzymes or under physiological conditions. This property has been leveraged to improve the pharmacokinetic profiles of certain drugs, including those with poor bioavailability or stability issues.

Recent synthetic methodologies have also focused on optimizing the preparation of O-{1-(difluoromethyl)cyclopropylmethyl}hydroxylamine to ensure high yield and purity. Advances in organofluorine chemistry have enabled more efficient routes for introducing the difluoromethyl group, while protecting group strategies have been refined to preserve the reactivity of the hydroxylamine functionality during multi-step syntheses. These developments are critical for scaling up production and facilitating its incorporation into drug discovery pipelines.

Preliminary biological evaluations of derivatives containing O-{1-(difluoromethyl)cyclopropylmethyl}hydroxylamine have shown promising results in preclinical models. For example, some analogs have demonstrated potent anti-inflammatory and antitumor activities in cell-based assays and animal studies. Mechanistic studies suggest that these effects are mediated through the modulation of key signaling pathways, such as NF-κB and MAPK, highlighting the compound's potential as a scaffold for developing new therapeutics.

Despite these advancements, challenges remain in the clinical translation of O-{1-(difluoromethyl)cyclopropylmethyl}hydroxylamine-based compounds. Issues such as metabolic stability, toxicity, and formulation need to be addressed through further structure-activity relationship (SAR) studies and medicinal chemistry optimization. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, O-{1-(difluoromethyl)cyclopropylmethyl}hydroxylamine (CAS: 1894090-69-7) represents a promising chemical entity with diverse applications in drug discovery and development. Its unique structural features enable the design of novel enzyme inhibitors and prodrugs, while ongoing research continues to expand its utility in addressing unmet medical needs. Future studies should focus on refining synthetic approaches, elucidating biological mechanisms, and advancing lead compounds into clinical trials to validate their therapeutic efficacy.

Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.